Cas no 70956-02-4 (1-Deoxynojirimycin)

• Product Name: 1-Deoxynojirimycin
• CAS No: 70956-02-4
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 95040
• PubChem ID: 1374
• Update Time: 2025-04-18

1-Deoxynojirimycin Chemical and Physical Properties

Names and Identifiers

• 1-Deoxynojirimycin
• (2R,3R,4R,5S)-2-(Hydroxymethyl)-3,4,5-piperidinetriol
• 70956-02-4
• 1oim
• 2-(hydroxymethyl)piperidine-3,4,5-triol
• FT-0694346
• Migalasta
• DTXSID50864871
• NCGC00162154-01
• SCHEMBL19628194
• BCP08136
• NCGC00015383-02
• LXBIFEVIBLOUGU-UHFFFAOYSA-N
• DUVOGLUSTAT; Moranoline; deoxynojirimycin
• CHEMBL11510
• 1-Deoxygalactonojirimycin (DGJ)
• SB47592
• 1,5-Dideoxy-1,5-imino-D-glucitol, 9CI
• Antibiotic S-GI
• NOJ
• SCHEMBL2163281
• SY032317
• NCGC00015383-03
• PD056777
• Lopac0_000444
• BCP15236
• SDCCGSBI-0050429.P002
• BDBM113762
• HMS3865G03
• NCI60_020666
• 1-Deoxy-Nojirimycin
• Duvoglustat (hydrochloride)
• FT-0665842
• 2-hydroxymethyl-3,4,5-trihydroxypiperidine
• Duvoglustat pound>>BAY-h-5955 pound>>D-1-Deoxynojirimycin pound>>1-dNM pound>>Moranoline
• CCG-204536
• LS-13202
• SCHEMBL21104989

• Inchi： 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
• InChI Key： LXBIFEVIBLOUGU-UHFFFAOYSA-N
• SMILES： OC1C(C(CNC1CO)O)O

Computed Properties

• Exact Mass: 163.08445790g/mol
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3

Experimental Properties

• LogP: -1.80